4-(3,5-Difluorobenzoyl)-2-methylpyridine
Overview
Description
“3,5-Difluorobenzoyl chloride” is a compound used in chemical synthesis . It has a linear formula of F2C6H3COCl . Similarly, “3,4-Difluorobenzoyl chloride” is also used in chemical synthesis .
Synthesis Analysis
While specific synthesis methods for “4-(3,5-Difluorobenzoyl)-2-methylpyridine” were not found, “3,5-Difluorobenzoyl chloride” was used in the synthesis of AMPA (α-Amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid) potentiator LY450108 .Molecular Structure Analysis
The molecular formula of “3,5-Difluorobenzoyl chloride” is CHClFO, with an average mass of 176.548 Da .Physical and Chemical Properties Analysis
The boiling point of “4-(3,5-Difluorobenzoyl)pyridine” is predicted to be 334.5±37.0 °C, and its density is predicted to be 1.295±0.06 g/cm3 .Scientific Research Applications
Chemical Synthesis and Complex Formation
Research has explored the synthesis of new crown ethers featuring similar structural components as 4-(3,5-Difluorobenzoyl)-2-methylpyridine. Such compounds have shown potential in forming crystalline complexes with metals like sodium, characterized by various spectroscopic techniques and structural studies. The emphasis is on understanding tautomeric equilibria in these compounds, as seen in the work by Hayvalı et al. (2003) (Hayvalı et al., 2003).
Crystal Structure Analysis
The crystal structure of complexes involving compounds structurally related to this compound has been a subject of interest. Jin et al. (2004) explored the hydrogen bond formations in these complexes, providing insights into their molecular arrangements (Jin et al., 2004).
Supramolecular Chemistry
The role of compounds similar to this compound in supramolecular chemistry has been examined. Khalib et al. (2014) discussed the formation of molecular salts and the structural characterization of such compounds, highlighting their potential in the development of supramolecular architectures (Khalib et al., 2014).
Coordination Polymers
The synthesis and structural elucidation of coordination polymers using similar compounds have been reported. Pedireddi et al. (2004) detailed how these polymers' formation and three-dimensional structures are influenced by various solvents, providing insights into the versatile applications of such coordination complexes (Pedireddi et al., 2004).
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with similar structures, such as 5-{4-[(3,5-difluorobenzyl)amino]phenyl}-6-ethylpyrimidine-2,4-diamine, have been found to interact withNitric oxide synthase, endothelial and Renin .
Mode of Action
Based on the structure and the known targets of similar compounds, it can be hypothesized that this compound may interact with its targets through a series of chemical reactions, leading to changes in the activity of these targets .
Result of Action
Based on the known targets of similar compounds, it can be hypothesized that this compound may have effects on nitric oxide synthesis and renin activity .
Properties
IUPAC Name |
(3,5-difluorophenyl)-(2-methylpyridin-4-yl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9F2NO/c1-8-4-9(2-3-16-8)13(17)10-5-11(14)7-12(15)6-10/h2-7H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDNLKUBLRLROBC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=C1)C(=O)C2=CC(=CC(=C2)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9F2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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